![molecular formula C10H5Cl2NO2 B6229485 7,8-dichloro-2H-[1,3]dioxolo[4,5-g]quinoline CAS No. 1593378-88-1](/img/new.no-structure.jpg)
7,8-dichloro-2H-[1,3]dioxolo[4,5-g]quinoline
Overview
Description
7,8-Dichloro-2H-[1,3]dioxolo[4,5-g]quinoline is a heterocyclic compound with a molecular weight of 242.05 g/mol. It is known for its unique structure, which includes a dioxolo ring fused to a quinoline core.
Chemical Reactions Analysis
7,8-Dichloro-2H-[1,3]dioxolo[4,5-g]quinoline undergoes various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.
Substitution: Halogen substitution reactions can occur, where chlorine atoms are replaced by other functional groups using nucleophilic reagents.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline derivatives with additional oxygen-containing functional groups, while reduction may produce partially or fully reduced quinoline compounds.
Scientific Research Applications
Mechanism of Action
The mechanism by which 7,8-dichloro-2H-[1,3]dioxolo[4,5-g]quinoline exerts its effects involves interaction with specific molecular targets. In antibacterial applications, it may inhibit bacterial enzymes or disrupt cell membrane integrity. In antitumor applications, it may interfere with DNA replication or induce apoptosis in cancer cells . The exact pathways and molecular targets are subjects of ongoing research.
Comparison with Similar Compounds
Similar compounds to 7,8-dichloro-2H-[1,3]dioxolo[4,5-g]quinoline include:
6-Chloro-1,3-dioxolo[4,5-g]quinoline-7-carboxaldehyde: Shares a similar core structure but with different functional groups.
Ethyl 8-chloro-2H-[1,3]dioxolo[4,5-g]quinoline-7-carboxylate: Another derivative with distinct chemical properties.
The uniqueness of this compound lies in its specific substitution pattern and the resulting chemical reactivity and biological activity.
Properties
CAS No. |
1593378-88-1 |
|---|---|
Molecular Formula |
C10H5Cl2NO2 |
Molecular Weight |
242.1 |
Purity |
95 |
Origin of Product |
United States |
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